N-cyclopentyl-2-ethyl-1-piperidinecarboxamide

• IUPAC Name: N-cyclopentyl-2-ethylpiperidine-1-carboxamide
• InChI: InChI=1S/C13H24N2O/c1-2-12-9-5-6-10-15(12)13(16)14-11-7-3-4-8-11/h11-12H,2-10H2,1H3,(H,14,16)
• InChI Key: BMTKXFWVCPMIIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)NC2CCCC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

N-cyclopentyl-2-ethyl-1-piperidinecarboxamide (CX-717) is a compound that has been extensively studied for its cognitive-enhancing effects. It belongs to the class of drugs known as ampakines, which are positive allosteric modulators of AMPA receptors. CX-717 has been shown to improve memory, attention, and learning in animal models and human clinical trials.

Mechanism of Action

N-cyclopentyl-2-ethyl-1-piperidinecarboxamide is a positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity and memory formation. By binding to the receptor at a site distinct from the glutamate binding site, this compound enhances the activity of the receptor and increases the strength of synaptic connections. This leads to improved memory, attention, and learning.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased synaptic plasticity, enhanced memory consolidation, and improved attention and learning. This compound has also been shown to increase the release of acetylcholine, a neurotransmitter involved in memory and attention.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-2-ethyl-1-piperidinecarboxamide is its selectivity for AMPA receptors, which reduces the potential for off-target effects. However, this compound has a relatively short half-life and is rapidly metabolized, which can make it difficult to maintain therapeutic levels in the body. Additionally, the cognitive-enhancing effects of this compound may be limited to certain types of memory and attention tasks.

Future Directions

For research on N-cyclopentyl-2-ethyl-1-piperidinecarboxamide include investigating its potential use in treating cognitive deficits associated with aging, Alzheimer's disease, and schizophrenia. Additionally, further studies are needed to determine the optimal dosing regimen and to investigate potential adverse effects. Finally, this compound may have potential as a cognitive enhancer for healthy individuals, and further studies are needed to investigate its safety and efficacy in this population.
Conclusion:
This compound (this compound) is a compound that has been extensively studied for its cognitive-enhancing effects. It belongs to the class of drugs known as ampakines, which are positive allosteric modulators of AMPA receptors. This compound has been shown to improve memory, attention, and learning in animal models and human clinical trials. While further research is needed to determine its potential therapeutic applications and optimal dosing regimen, this compound represents a promising avenue for the development of cognitive-enhancing drugs.

Scientific Research Applications

N-cyclopentyl-2-ethyl-1-piperidinecarboxamide has been extensively studied for its cognitive-enhancing effects. In animal models, this compound has been shown to improve memory, attention, and learning. In human clinical trials, this compound has been shown to improve working memory and attention. This compound has also been studied for its potential use in treating cognitive deficits associated with aging, Alzheimer's disease, and schizophrenia.